Cyclo(-Asp-Gly)
Overview
Description
Cyclo(-Asp-Gly) is a cyclic dipeptide composed of two amino acids, aspartic acid and glycine, that can be found in nature and is used in a variety of applications in the scientific research field. It is a highly versatile molecule that can be used in a variety of ways and can be modified to suit different purposes.
Scientific Research Applications
1. Anticancer Properties
Cyclo(-Asp-Gly) and related compounds, like cyclo(-Arg-Gly-Asp-d-Phe-Val-), have shown promise in anticancer applications. They inhibit angiogenesis and induce apoptosis in vascular cells, which can be crucial in cancer treatment (Dai, Su, & Liu, 2000).
2. Platelet Aggregation Inhibition
Cyclo(1,5)-Ac-Pen-Arg-Gly-Asp-Cys-NH2, a related cyclic peptide, demonstrates potent inhibition of platelet aggregation. Understanding the conformations of RGD in this compound enhances the knowledge of GPIIb/IIIa receptor interactions, which is vital in cardiovascular research (Siahaan, Chakrabarti, & Vander Velde, 1992).
3. Antiangiogenic Agent
A novel cyclic RGD peptide, cyclo(-RGDf==V-), has been identified as a potent antiangiogenic agent. It significantly decreases microvessel density in tumor models, suggesting its potential for clinical use in cancer treatment (Kawaguchi et al., 2001).
4. Integrin Binding Antagonists
Cyclo(-Arg-Gly-Asp-Ψ(triazole)-Gly-Xaa-) peptide analogues have been synthesized using click chemistry. This method supports the potential utility of these compounds as integrin domain-binding antagonists, which are important in cell adhesion and migration studies (Liu et al., 2008).
5. Bioactive Properties
Cyclic dipeptides like cyclo(Asp-Pro) exhibit various physiological and pharmacological activities in mammals. These compounds are a relatively unexplored class of bioactive peptides with potential future applications (Prasad, 1995).
6. Solid-Phase Synthesis
The solid-phase synthesis of cyclic peptides, including cyclo(-Arg-Gly-Asp-Phg-), demonstrates the versatility of this method in synthesizing compounds with cell adhesion inhibitory activity. The methodology could be valuable in the synthesis of other biologically active peptides (Nishino et al., 1992).
properties
IUPAC Name |
2-[(2S)-3,6-dioxopiperazin-2-yl]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O4/c9-4-2-7-6(12)3(8-4)1-5(10)11/h3H,1-2H2,(H,7,12)(H,8,9)(H,10,11)/t3-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STTIAONCINEOLF-VKHMYHEASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC(C(=O)N1)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(=O)N[C@H](C(=O)N1)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90428618 | |
Record name | Cyclo(-Asp-Gly) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90428618 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
52661-97-9 | |
Record name | Cyclo(-Asp-Gly) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90428618 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.